Cas no 7463-51-6 (4-Bromo-3,5-dimethylphenol)

• Product Name: 4-Bromo-3,5-dimethylphenol
• CAS No: 7463-51-6
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00002315
• CID: 47490
• PubChem ID: 81970
• Update Time: 2025-08-05

4-Bromo-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3,5-dimethylphenol
• 4-Bromo-3,5-xylenol
• 2,6-dimethyl-4-hydroxybromobenzene
• 2-Brom-5-hydroxy-m-xylol
• 3,5-dimethyl-4-bromophenol
• 4-Br-3,5-dimethylphenol
• 4-Brom-3,5-dimethyl-phenol
• Phenol,4-bromo-3,5-dimethyl
• NSC-404385
• 9WQ7LMJ34Z
• InChI=1/C8H9BrO/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H
• NSC404385
• DTXSID40225614
• AM20041107
• NSC 404385
• EINECS 231-255-8
• 4-bromo-3,5-di-methylphenol
• Q-103458
• SB17652
• A838181
• Phenol, 4-bromo-3,5-dimethyl-
• 7463-51-6
• EN300-127204
• 4-bromo-3,5-dimethyl-phenol
• 3,5-Xylenol, 4-bromo-
• 4-Bromo-3,5-dimethyl-2,5-cyclohexadien-1-one
• PS-8205
• 4-Bromo-3,5-dimethylphenol, 99%
• AKOS000319601
• B2146
• CS-0012425
• FT-0617808
• SY013151
• NS00037640
• 4-bromo-3,5-dimethyl phenol
• 2,5-Cyclohexadien-1-one, 4-bromo-3,5-dimethyl-
• SCHEMBL49597
• MFCD00002315
• 2-bromo-3-methyl-5-hydroxytoluene
• AC-23481
• AI3-18189
• AA-516/30054012
• STL066164
• DB-055895
• DTXCID70148105

• MDL： MFCD00002315
• Inchi： 1S/C8H9BrO/c1-5-3-7(10)4-6(2)8(5)9/h3-4,10H,1-2H3
• InChI Key： WMUWDPLTTLJNPE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)O
• BRN： 2207127

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3646 (rough estimate)
• Melting Point: 115.0 to 118.0 deg-C
• Boiling Point: 195.33°C (rough estimate)
• Flash Point: 115.4℃
• Refractive Index: 1.5650 (estimate)
• PSA: 20.23000
• LogP: 2.77150
• Solubility: Not available

4-Bromo-3,5-dimethylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P261;P305;P351;P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Bromo-3,5-dimethylphenol

Professional Introduction to 4-Bromo-3,5-dimethylphenol (CAS No. 7463-51-6)

4-Bromo-3,5-dimethylphenol, with the chemical formula C₇H₇BrO, is a brominated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 7463-51-6, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique structural properties, characterized by the presence of both bromine and methyl substituents on a phenolic ring, make it a valuable building block for developing novel therapeutic agents.

The significance of 4-Bromo-3,5-dimethylphenol in modern chemistry cannot be overstated. Its molecular structure allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. In recent years, researchers have explored its potential in the development of antimicrobial agents, inflammatory pathway modulators, and even in the synthesis of advanced materials with tailored electronic properties.

One of the most compelling aspects of 4-Bromo-3,5-dimethylphenol is its role in medicinal chemistry. The bromine atom provides a reactive site for further chemical transformations, such as Suzuki-Miyaura cross-coupling reactions, which are widely used to construct complex organic molecules. Similarly, the methyl groups at the 3 and 5 positions enhance the compound's stability while allowing for selective modifications. These features have made it a preferred choice for synthesizing pharmacophores that exhibit potent biological activity.

In recent studies, 4-Bromo-3,5-dimethylphenol has been investigated for its potential applications in treating neurological disorders. Researchers have discovered that derivatives of this compound can interact with specific enzymes and receptors involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of 4-Bromo-3,5-dimethylphenol exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding opens up new avenues for developing treatments against this debilitating condition.

The compound's utility extends beyond pharmaceuticals. In materials science, 4-Bromo-3,5-dimethylphenol has been employed in the synthesis of organic semiconductors and conductive polymers. Its ability to form stable radicals and participate in electron transfer processes makes it an ideal candidate for designing materials with enhanced electrical conductivity. Such materials are crucial for applications ranging from flexible electronics to energy storage devices.

The synthesis of 4-Bromo-3,5-dimethylphenol typically involves bromination and methylation reactions starting from simpler aromatic precursors. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For example, palladium-catalyzed cross-coupling reactions have been optimized to introduce bromine atoms selectively at desired positions on the phenol ring. These advancements have not only improved the efficiency of producing 4-Bromo-3,5-dimethylphenol but also enabled the synthesis of more complex derivatives.

The safety profile of 4-Bromo-3,5-dimethylphenol is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound to minimize exposure risks. Additionally, adequate ventilation and storage conditions are essential to prevent degradation or unwanted reactions.

In conclusion, 4-Bromo-3,5-dimethylphenol, identified by its CAS number 7463-51-6, is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemistry is likely to grow even further.